![molecular formula C24H26N4O3S B2753971 2-(2-(3-cyclohexylureido)thiazol-4-yl)-N-(2-phenoxyphenyl)acetamide CAS No. 921569-22-4](/img/structure/B2753971.png)
2-(2-(3-cyclohexylureido)thiazol-4-yl)-N-(2-phenoxyphenyl)acetamide
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Description
2-(2-(3-cyclohexylureido)thiazol-4-yl)-N-(2-phenoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H26N4O3S and its molecular weight is 450.56. The purity is usually 95%.
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Scientific Research Applications
1. Glutaminase Inhibitors
2-(2-(3-cyclohexylureido)thiazol-4-yl)-N-(2-phenoxyphenyl)acetamide derivatives have been researched as potent glutaminase inhibitors. Glutaminase is an enzyme crucial for glutamine metabolism, often targeted for therapeutic applications in cancer. These compounds show promise in inhibiting glutaminase and have been studied for their effects on cancer cell proliferation (Shukla et al., 2012).
2. Antimicrobial Agents
These compounds have been synthesized and evaluated for antimicrobial properties. Studies have focused on creating heterocyclic compounds incorporating elements like sulfamoyl moiety, aiming to enhance their effectiveness as antimicrobial agents (Darwish et al., 2014).
3. Antitumor Evaluation
Research into these compounds includes evaluating their antitumor properties. Various synthetic derivatives have been developed and tested against different cancer cell lines, showing significant potential for cancer treatment (Shams et al., 2010).
4. Hypoglycemic Activity
Some derivatives have been investigated for their potential hypoglycemic activities. These studies are crucial for exploring new therapeutic avenues in diabetes management (Nikalje et al., 2012).
5. Antifungal and Antibacterial Properties
Further research into these compounds includes their application as antifungal and antibacterial agents. Studies have demonstrated significant activity against a range of microbial strains, indicating their potential in addressing antibiotic resistance challenges (Turan-Zitouni et al., 2005).
Properties
IUPAC Name |
2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-phenoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O3S/c29-22(27-20-13-7-8-14-21(20)31-19-11-5-2-6-12-19)15-18-16-32-24(26-18)28-23(30)25-17-9-3-1-4-10-17/h2,5-8,11-14,16-17H,1,3-4,9-10,15H2,(H,27,29)(H2,25,26,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRZWGANNHPPTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.